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Compound of Interest

Compound Name: N-Chloro-N-methoxybenzamide
CAS No.: 112403-77-7
Cat. No.: B14318874
Get Quote
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Executive Summary

N-Chloro-N-methoxybenzamide (CAS: 112403-77-7) is a specialized organic reagent
belonging to the class of anomeric amides.[1] Unlike traditional amides which exhibit planar
geometry and robust stability due to strong amide resonance (

), this compound features a pyramidal nitrogen atom and a highly reactive N-Cl bond.

This unique reactivity arises from the anomeric effect between the oxygen lone pair of the
methoxy group and the antibonding orbital of the N-Cl bond (

). Consequently, N-Chloro-N-methoxybenzamide serves as a potent electrophilic aminating
agent, a precursor for nitrenium ions, and a radical source in photoredox C-H activation. It is
widely recognized in physical organic chemistry for challenging the classical amide resonance
model and in synthetic chemistry for "hermaphroditic" reactivity.

Chemical Identity & Properties
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Property Data
CAS Number 112403-77-7
IUPAC Name N-Chloro-N-methoxybenzamide

Benzamide, N-chloro-N-methoxy-; N-Methoxy-
Synonyms )
N-chlorobenzamide

ngcontent-ng-c2699131324="" _nghost-ng-

Molecular Formula c2339441298="" class="inline ng-star-inserted">

Molecular Weight 185.61 g/mol

Labile oil or low-melting solid (often prepared in

Physical State )
situ or stored at -20°C)

Soluble in
Solubility ,
, MeCN, Benzene
Stability Thermally unstable; prone to N-CI homolysis

and rearrangement.[1][2]

Pyramidal Nitrogen (
Key Structural Feature
hybridized)

Synthesis & Preparation Protocol

The synthesis of N-Chloro-N-methoxybenzamide is typically achieved via the N-chlorination
of N-methoxybenzamide (a hydroxamic acid ester). Due to the lability of the N-CI bond, tert-
butyl hypochlorite (t-BuOCI) is the preferred reagent over molecular chlorine to prevent over-
chlorination or decomposition.

Protocol: N-Chlorination of N-Methoxybenzamide

Reagents:

» N-Methoxybenzamide (1.0 equiv)
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tert-Butyl Hypochlorite (t-BuOCI) (1.1 equiv)
Solvent: Dichloromethane (

) or Benzene (anhydrous)

Base (Optional but recommended for stability): Sodium Bicarbonate (

) or Pyridine (catalytic)

Methodology:

Dissolution: Dissolve N-methoxybenzamide in anhydrous

under an inert atmosphere (

or Ar). Cool the solution to 0 °C or -78 °C depending on scale (larger scales require lower
temperatures to manage exotherm).

Chlorination: Add t-BuOCI dropwise via syringe. Protect the reaction vessel from light to
prevent premature radical homolysis.

Reaction Monitoring: Stir at 0 °C for 1-2 hours. Monitor via TLC (silica gel) or

NMR (shift of OMe signal).

Workup:

o If used in situ: The solution is used directly for subsequent steps (e.g., photoredox
catalysis).

o If isolation is required: Wash rapidly with ice-cold saturated

, dry over

, and concentrate under reduced pressure at < 20 °C.

Storage: Store immediately at -20 °C in the dark.

Synthesis Workflow Diagram
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Caption: Electrophilic chlorination of N-methoxybenzamide using t-BuOCI to yield the anomeric
amide.

Mechanistic Reactivity: The Anomeric Effect[2]

The defining feature of N-Chloro-N-methoxybenzamide is the anomeric effect operating at
the nitrogen center.

Orbital Interaction ()
In typical amides, the nitrogen lone pair (

) donates into the carbonyl
orbital, creating a planar, stable bond. In N-alkoxy-N-chloroamides:

o The electronegative chlorine and alkoxy groups compete for electron density.
e The oxygen lone pair (

) of the methoxy group donates electron density into the antibonding orbital of the N-CI bond

(
).

o Consequences:

o Pyramidal Nitrogen: The nitrogen atom adopts an
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geometry to facilitate this orbital overlap.

o Weakened N-CI Bond: The population of the antibonding orbital significantly weakens the
N-CI bond, making it highly susceptible to heterolysis (forming nitrenium ions) or
homolysis (forming amidyl radicals).

Reactivity Pathways Diagram

N-Chloro-N-methoxybenzamide Rearrangement
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Caption: Divergent reactivity pathways: Nucleophilic attack leads to nitrenium ions; photolysis
leads to radicals.

Applications in Drug Development & Synthesis[5][6]
Site-Selective C-H Chlorination

N-Chloro-N-methoxybenzamide acts as a radical precursor in photoredox catalysis. Upon
irradiation (often with Ru or Ir catalysts), the weak N-Cl bond homolyzes to generate an amidyl
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radical.

e Mechanism: The electrophilic amidyl radical engages in 1,5-Hydrogen Atom Transfer (HAT),
abstracting a hydrogen from a remote alkyl chain. This is followed by chlorine transfer,
resulting in site-selective C-H chlorination.

« Ultility: Late-stage functionalization of aliphatic drug scaffolds.

Synthesis of N-Alkoxy-1-
(dimethoxyphosphoryloxy)benzimidates

Reaction with trimethylphosphite (

) demonstrates the "hermaphroditic” nature. The phosphorus nucleophile attacks the nitrogen
(acting as an electrophile), displacing chloride. This is followed by a rapid N-to-O migration of
the phosphoryl group (the Glover rearrangement), yielding phosphorylated benzimidates.

o Reference: This transformation validates the

reactivity at the nitrogen center, a rare mechanism in amide chemistry.

Mutagenicity Studies (Ames Test)

Due to its ability to generate nitrenium ions (DNA alkylating agents), this compound is used as
a positive control or model system in studying the genotoxicity of amide metabolites. Drug
developers must screen N-alkoxyamide motifs early to avoid mutagenic liabilities.

Safety & Handling

o Hazard:Mutagenic. N-Chloro-N-alkoxyamides are direct-acting mutagens (Ames positive)
without metabolic activation. Handle in a dedicated fume hood with double gloving.

« Instability: Potentially explosive if heated or concentrated to dryness on a large scale. Always
maintain in solution when possible.

e Incompatibility: Reacts violently with strong reducing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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